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Compound of Interest

Compound Name: Dodec-4-en-2-one

Cat. No.: B15285535

Essential Safety and Handling Guide for Dodec-
4-en-2-one

This guide provides immediate safety, handling, and disposal information for Dodec-4-en-2-
one, tailored for researchers, scientists, and professionals in drug development. The following
procedures are based on available data for structurally similar compounds, as specific safety
and health hazard information for Dodec-4-en-2-one is limited.

Chemical and Physical Properties

Limited experimental data is available for Dodec-4-en-2-one. The following table summarizes
computed properties for the closely related isomer, (E)-dodec-2-en-4-one, and highlights the
absence of key safety data.
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Property Value Notes

Molecular Formula C12H220

Molecular Weight 182.30 g/mol [1][2]

Appearance Colorless liquid (presumed) Based on similar compounds.
Odor No information available

A related compound,
Dodecane, has a flash point of

Flash Point Not available 71°C, suggesting Dodec-4-en-
2-one may be a combustible
liquid.[3]

Boiling Point Not available

Occupational Exposure Limits Not established

Hazard Identification and Personal Protective
Equipment (PPE)

While specific GHS classifications for Dodec-4-en-2-one are not available, related compounds
are identified as combustible liquids and may pose an aspiration hazard if swallowed.[1][3]
Repeated exposure may cause skin dryness or cracking.[1][3] Therefore, a cautious approach
to handling is essential.

Recommended Personal Protective Equipment:
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Protection Type Specification

Wear safety glasses with side-shields (or

Eye Protection
goggles).[4]

Hand Protection Protective gloves (e.g., Nitrile rubber).[4]

Skin and Body Protection Long-sleeved clothing.[4]

Not required under normal use with adequate
ventilation. If vapors or aerosols are generated,
use a NIOSH/MSHA or European Standard EN
136 approved respirator.[1][4]

Respiratory Protection

Experimental Protocol for Safe Handling

1.

Pre-Operational Checks:

Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated.
PPE Inspection: Check that all personal protective equipment is in good condition and
readily available.

Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire
extinguisher.

Spill Kit: Have a spill kit with absorbent materials (e.g., Chemizorb®) readily accessible.[1]

. Operational Procedures:

Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or aerosols.
[1] Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[1]
Transferring: Use only non-sparking tools when transferring the liquid to prevent static
discharge.

Heating: If heating is necessary, use a well-controlled heating mantle or water bath. Avoid
open flames.

. Post-Operational Procedures:

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place.[2] Store locked up.[1][3]
Decontamination: Clean the work area thoroughly after handling.
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» Hand Washing: Wash hands and face thoroughly after handling.[2]

Disposal Plan

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][3] Do not let the product enter drains.[1]

Emergency Procedures

First Aid Measures:

Exposure Route First Aid Instructions

_ Move the person to fresh air. If symptoms
Inhalation )
persist, consult a doctor.[2][3]

) Take off immediately all contaminated clothing.
Skin Contact . L
Rinse skin with water/shower.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ] o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Do NOT induce vomiting.[1][3] Immediately call
Ingestion a POISON CENTER or doctor.[1][3] There is a

risk of aspiration if the victim vomits.[1]

Spill Response:

Evacuate the danger area.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment.

Cover drains to prevent entry into the sewer system.[1]
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+ Absorb the spill with inert material (e.g., dry sand, Chemizorb®) and place it in a suitable
container for disposal.[1]

e Clean the affected area.
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Safe Handling and Emergency Workflow for Dodec-4-en-2-one

Preparation Emergency Response
Assess Risks & Review SDS Spill Occurs Personal Exposure
\ J \ J \ J
Ensure Proper Ventilation Evacuate Area Administer First Aid

Inspect & Don PPE Contain & Absorb Spill Seek Medical Attention

:

Locate Safety Equipment

Begin Handling

Handling Procedure

Avoid Skin/Eye Contact & Inhalation

:

Keep Away from Ignition Sources

:

Use Non-Sparking Tools

:

Store in a Cool, Ventilated Area

End of Procedure

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15285535?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Dodecen-4-one
https://webbook.nist.gov/cgi/cbook.cgi?ID=C65570265&Units=SI
https://www.chemeo.com/cid/79-419-0/dodec-2-en-4-one
https://www.chemeo.com/cid/79-419-0/dodec-2-en-4-one
https://pubchem.ncbi.nlm.nih.gov/compound/44135502
https://www.benchchem.com/product/b15285535#personal-protective-equipment-for-handling-dodec-4-en-2-one
https://www.benchchem.com/product/b15285535#personal-protective-equipment-for-handling-dodec-4-en-2-one
https://www.benchchem.com/product/b15285535#personal-protective-equipment-for-handling-dodec-4-en-2-one
https://www.benchchem.com/product/b15285535#personal-protective-equipment-for-handling-dodec-4-en-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15285535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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